Cas no 25487-66-5 (m-Carboxyphenylboronic Acid)

• Product Name: m-Carboxyphenylboronic Acid
• CAS No: 25487-66-5
• MF: C₇H₇BO₄
• MW: 165.939082384109
• MDL: MFCD00036833
• CID: 52738
• PubChem ID: 24869232
• Update Time: 2025-11-02

m-Carboxyphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (3-Formyloxyphenyl)boronic acid
• 3-Carboxyphenylboronic acid
• 3-Carboxyphenylboronic Acid (contains varying amounts of Anhydride)
• 3-(DIHYDROXYBORANE)BENZOIC ACID
• 3-Boronobenzoic acid
• 3-Carboxybenzeneboronic acid
• 3-(dihydroxyboranyl)benzoic acid
• 3-(dihydroxyboryl)benzoic acid
• 3-Carboxy-phenylboronic acid
• m-carboxyphenylboronic acid
• meta-carboxyphenylboronic acid
• μ-Carboxyphenylboronic acid
• 3-Carboxybenzeneboronic Acid (contains varying amounts of Anhydride)
• BB 0323401
• 3-carboxyphenyl-boronic acid
• 3-borono-benzoic acid
• m-carboxyphenyl boronic acid
• CS-W019968
• 3-(carboxy)phenylboronic acid
• 3-carboxy benzene boronic acid
• BCP26995
• 3-Carboxyphenylboronicacid
• AS-2283
• 3-carboxyphenyl boronic acid
• CHEMBL421765
• DBVFWZMQJQMJCB-UHFFFAOYSA-N
• SCHEMBL6684
• BDBM50067893
• 25487-66-5
• J-512161
• C2028
• HY-Y0395
• Z1203161777
• AKOS000264855
• 3-carboxyphenyboronic acid
• NCGC00249471-01
• BP-10085
• F0001-0854
• AC-2892
• EN300-78437
• AM20040035
• SY003279
• 3-carboxy phenylboronic acid
• (3-carboxyphenyl)boronic acid
• FT-0601781
• AB01578
• 3-phenyl ester boronic acid
• PD181297
• MFCD00036833
• 3-carboxy-phenyl-boronic acid
• 3-Carboxyphenylboronic acid,98%
• 3-Carboxyphenylboronic acid(contains varying amounts of Anhydride)
• DB-025036
• 3-Boronobenzoic Acid; 3-(Dihydroxyborane)benzoic Acid;
• STK499959
• 3-Carboxybenzeneboronic Acid; 3-Carboxyphenylboronic Acid;
• m-Carboxyphenylboronic Acid;
• 3-(Dihydroxyboranyl)benzoic Acid; 3-(Dihydroxyboryl)benzoic Acid;
• ALBB-006101
• m-Carboxyphenylboronic Acid

• MDL： MFCD00036833
• Inchi： 1S/C7H7BO4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4,11-12H,(H,9,10)
• InChI Key： DBVFWZMQJQMJCB-UHFFFAOYSA-N
• SMILES： OB(C1C=CC=C(C(=O)O)C=1)O
• BRN： 2967400

Computed Properties

• Exact Mass: 166.04400
• Monoisotopic Mass: 166.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 77.8A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.406
• Melting Point: 243-247 °C (lit.)
• Boiling Point: 434.5°C at 760 mmHg
• Flash Point: 216.585℃
• Refractive Index: 1.585
• Water Partition Coefficient: 2.5 g/100 mL
• PSA: 77.76000
• LogP: -0.93540
• Solubility: Not determined

m-Carboxyphenylboronic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• RTECS：CY8750000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on m-Carboxyphenylboronic Acid

m-Carboxyphenylboronic Acid (CAS No. 25487-66-5): Properties, Applications, and Market Insights

m-Carboxyphenylboronic Acid (CAS No. 25487-66-5) is a versatile boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound, with the molecular formula C₇H₇BO₄, features a carboxyl group at the meta position of the phenyl ring, enhancing its reactivity and utility in Suzuki-Miyaura coupling reactions and other cross-coupling processes. Its unique structure makes it a valuable building block for drug discovery and advanced materials.

The growing interest in m-Carboxyphenylboronic Acid is driven by its role in developing bioconjugates and sensor molecules. Researchers frequently search for "boronic acid applications in drug delivery" or "meta-substituted phenylboronic acid uses," highlighting its relevance in modern chemistry. This compound's ability to form stable complexes with diols and other biomolecules has made it a key player in glucose sensing and targeted therapy research.

In the pharmaceutical industry, m-Carboxyphenylboronic Acid serves as a crucial intermediate for synthesizing proteasome inhibitors and other bioactive molecules. Recent studies explore its potential in "cancer treatment boronic acid derivatives," aligning with the increasing focus on precision medicine. The compound's compatibility with aqueous and organic solvents further expands its applications in bioconjugation chemistry and nanomaterial functionalization.

The market for m-Carboxyphenylboronic Acid has seen steady growth, particularly in regions with strong pharmaceutical and biotechnology sectors. Suppliers often highlight its "high purity boronic acid compounds" to meet the demands of research institutions and industrial laboratories. With the rise of green chemistry, there's also a growing interest in "sustainable synthesis of phenylboronic acids," positioning this compound as an eco-friendly alternative in certain applications.

From a technical perspective, m-Carboxyphenylboronic Acid typically appears as a white to off-white crystalline powder with good stability under proper storage conditions. Its melting point and solubility characteristics make it suitable for various reaction conditions, a feature often searched by chemists as "boronic acid physical properties." The compound's NMR spectrum and HPLC purity data are frequently requested by quality control departments in pharmaceutical companies.

Recent advancements in click chemistry and biomedical imaging have created new opportunities for m-Carboxyphenylboronic Acid derivatives. The scientific community shows particular interest in "boronic acid-based fluorescent probes" and "targeted drug delivery systems," areas where this compound's unique properties excel. These applications align well with current trends in personalized medicine and diagnostic tools development.

Quality specifications for m-Carboxyphenylboronic Acid (CAS No. 25487-66-5) typically include parameters such as assay percentage, heavy metal content, and residual solvent levels. Manufacturers focusing on "GMP-grade boronic acids" cater to the stringent requirements of pharmaceutical applications. The compound's stability data and storage recommendations are also critical information for end-users in research and production environments.

Looking forward, the demand for m-Carboxyphenylboronic Acid is expected to grow in parallel with developments in bioconjugate vaccines and smart materials. The compound's versatility in forming covalent organic frameworks (COFs) positions it as a material of interest for next-generation molecular sieves and catalysis supports. These emerging applications answer frequent search queries about "advanced applications of phenylboronic acids" in cutting-edge research areas.

For researchers working with m-Carboxyphenylboronic Acid, proper handling procedures and safety data remain essential considerations. While not classified as hazardous under normal conditions, standard laboratory precautions for chemical handling should always be followed. The compound's material safety data sheet (MSDS) provides comprehensive guidance for safe usage in various experimental settings.

In conclusion, m-Carboxyphenylboronic Acid (CAS No. 25487-66-5) represents a significant compound in modern chemical research and industrial applications. Its dual functionality as both a boronic acid and carboxylic acid derivative enables diverse chemical transformations, making it invaluable for pharmaceutical synthesis, material science, and biochemical research. As scientific inquiry continues to explore new frontiers in molecular recognition and targeted therapeutics, the importance of this versatile building block is likely to increase further.